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Compound of Interest

Compound Name: Heat Shock Protein Inhibitor II

Cat. No.: B10778686

Get Quote

Technical Monograph: CAS 1417997-93-3 Common Designation: HDAC8-IN-1 (Often

investigated in the context of Heat Shock Response modulation) Chemical Name: (E)-N-

hydroxy-3-(5-methoxy-[1,1':4',1''-terphenyl]-2-yl)acrylamide[1][2]

Part 1: Executive Summary & Chemical Identity
Critical Disambiguation Alert: This technical guide focuses on the specific chemical entity

defined by CAS 1417997-93-3. Researchers must note a critical nomenclature overlap in

chemical catalogs:

CAS 1417997-93-3 is a potent, isoform-selective Histone Deacetylase 8 (HDAC8) Inhibitor.

[1][3]

"Heat Shock Protein Inhibitor II" is a trade name often assigned to VER-155008 (an Hsp70

ATPase inhibitor) or KNK437 analogs in various vendor catalogs (e.g., Merck/Calbiochem).

However, these two identities biologically converge. HDAC8 inhibition by CAS 1417997-93-3

induces the hyperacetylation of Hsp90, effectively inhibiting the chaperone's ability to fold client

proteins (e.g., HER2, Akt). Therefore, while chemically distinct from direct Hsp ATPase

inhibitors, CAS 1417997-93-3 functions as a functional antagonist of the Heat Shock Response

(HSR).
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Physicochemical Profile[1][2][4][5][6][7][8]
Property Specification

CAS Number 1417997-93-3

Molecular Formula C₂₂H₁₉NO₃

Molecular Weight 345.39 g/mol

Solubility
DMSO (≥ 50 mg/mL); Ethanol (< 1 mg/mL);

Water (Insoluble)

Appearance White to off-white crystalline solid

Purity Standard
≥ 98% (HPLC) required for cellular assays to

avoid off-target toxicity

Storage
-20°C (Solid); -80°C (DMSO stock, avoid freeze-

thaw > 3 cycles)

Part 2: Mechanistic Profile & Biological Logic
The HDAC-Hsp90 Axis
Unlike direct Hsp70 inhibitors (e.g., VER-155008) that block the ATP-binding pocket, CAS

1417997-93-3 operates upstream. The chaperone Hsp90 requires deacetylation (mediated by

HDAC6 and HDAC8) to maintain its chaperoning cycle.

Binding: CAS 1417997-93-3 binds the catalytic zinc pocket of HDAC8 with high selectivity (

nM).

Inhibition: This blockade prevents the deacetylation of non-histone substrates, including

Hsp90.

Functional Collapse: Hyperacetylated Hsp90 loses its affinity for client proteins (e.g., p53,

Bcr-Abl).

Outcome: Client proteins are ubiquitinated and degraded via the proteasome, mimicking the

phenotypic effect of direct Hsp90 inhibition.
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Visualizing the Pathway
The following diagram illustrates how CAS 1417997-93-3 disrupts the chaperone cycle.

CAS 1417997-93-3
(HDAC8-IN-1)

HDAC8 Enzyme
(Active)

Inhibits (IC50 ~27nM)

Hsp90
(Deacetylated/Active)

Normally Catalyzes

Hsp90
(Hyperacetylated)

Blocked Deacetylation

Oncogenic Client
(HER2/Akt/p53)Fails to Bind

Stabilizes/Folds

Proteasomal
Degradation

Ubiquitination

Click to download full resolution via product page

Caption: CAS 1417997-93-3 inhibits HDAC8, causing Hsp90 hyperacetylation and subsequent

degradation of oncogenic client proteins.

Part 3: Application Protocols
Protocol A: Stock Solution Preparation (Self-Validating)
Rationale: The hydroxamic acid moiety in CAS 1417997-93-3 is sensitive to hydrolysis. Proper

solubilization is critical to prevent inactive degradation products.

Calculation: Weigh 3.45 mg of powder.

Solvent: Add 1.0 mL of anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent).

Validation: Vortex for 30 seconds. Solution must be optically clear. If turbidity persists,

sonicate for 1 minute in a water bath.

Concentration: This yields a 10 mM stock.

Aliquot: Dispense 50 µL aliquots into amber microtubes (light sensitive).

Storage: Flash freeze in liquid nitrogen immediately. Store at -80°C.

Protocol B: Cellular Potency Assay (Viability & Hsp90
Function)
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Objective: Determine the

and verify the "Hsp-inhibitor-like" mechanism via client protein degradation.

Materials:

Cell Line: A549 or H1299 (Lung carcinoma lines sensitive to HDAC8 inhibition).[3][4]

Reagents: CellTiter-Glo (Promega), Anti-HDAC8 antibody, Anti-Hsp90 (acetyl-lysine specific)

antibody.

Step-by-Step Workflow:

Seeding: Plate cells at 3,000 cells/well in 96-well white-walled plates. Incubate 24h.

Dosing: Prepare serial dilutions of CAS 1417997-93-3 in culture media (0.1% DMSO final).

Range: 1 nM to 10 µM (8-point log scale).

Controls: Vehicle (DMSO only) and Positive Control (SAHA/Vorinostat or 17-AAG).

Incubation: Treat cells for 72 hours.

Why 72h? Epigenetic and chaperone-mediated cytotoxicity is slow-acting compared to

kinase inhibition.

Readout 1 (Viability): Add CellTiter-Glo, shake 10 min, read luminescence.

Readout 2 (Mechanism Confirmation - Western Blot):

Lyse a parallel 6-well plate treated with

for 24 hours.

Blot Targets:

Hsp90 (K294-Ac): Should INCREASE (indicates HDAC inhibition).

HDAC8: Loading control.
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HER2 / Akt: Should DECREASE (indicates loss of chaperone function).

Part 4: Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Precipitation in Media
Concentration > 50 µM or cold

media used.

Pre-warm media to 37°C

before adding DMSO stock. Do

not exceed 0.5% DMSO final

concentration.

Loss of Potency Hydroxamic acid hydrolysis.

Check stock age. If > 3 months

at -20°C, discard. Ensure

DMSO is anhydrous.

No Hsp90 Acetylation
Cell line lacks HDAC8

dependency.

Verify HDAC8 expression

levels in your specific cell line

via qPCR or Western before

treatment.

High Background Toxicity
Off-target HDAC inhibition

(Class I).

Titrate dose carefully. CAS

1417997-93-3 is selective for

HDAC8 (

27 nM) over HDAC1 (

> 3 µM) only at low

concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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